1-Acetylpiperazine
Overview
Description
1-Acetylpiperazine is a member of phytanoyl-CoAs . It may be used in the synthesis of series of 7-alkoxyl substituted indolizinoquinoline-5,12-dione derivatives and 2-substituted-N-(naphth-1-ylmethyl)-pyrimidin-4-amines and 2-substituted-N-benzhydrylpyrimidin-4-amines .
Synthesis Analysis
Recent methods for the synthesis of piperazine derivatives, including 1-Acetylpiperazine, have been published from 2015 to 2020. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The molecular formula of 1-Acetylpiperazine is C6H12N2O. Its molecular weight is 128.17 g/mol .
Chemical Reactions Analysis
Infrared and Raman spectra of 1-Acetylpiperazine have been recorded in the region of 4000-40cm(-1). The conformational isomers, optimized geometric parameters, normal mode frequencies and corresponding vibrational assignments of 1-Acetylpiperazine have been examined by density functional theory .
Physical And Chemical Properties Analysis
1-Acetylpiperazine is a clear light yellow liquid after melting . The density is 1.0±0.1 g/cm^3, the boiling point is 257.9±33.0 °C at 760 mmHg, and the vapour pressure is 0.0±0.5 mmHg at 25°C .
Scientific Research Applications
Synthesis of Indolizinoquinoline-5,12-dione Derivatives
1-Acetylpiperazine may be used in the synthesis of a series of 7-alkoxyl substituted indolizinoquinoline-5,12-dione derivatives . These derivatives have potential applications in the field of medicinal chemistry due to their unique structural and chemical properties.
Synthesis of N-(naphth-1-ylmethyl)-pyrimidin-4-amines
Another application of 1-Acetylpiperazine is in the synthesis of 2-substituted-N-(naphth-1-ylmethyl)-pyrimidin-4-amines . These compounds are of interest in pharmaceutical research due to their potential biological activities.
Synthesis of N-Benzhydrylpyrimidin-4-amines
1-Acetylpiperazine can also be used in the synthesis of 2-substituted-N-benzhydrylpyrimidin-4-amines . These compounds are also of interest in pharmaceutical research due to their potential biological activities.
Safety and Hazards
1-Acetylpiperazine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye damage. It may cause respiratory irritation . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
Mechanism of Action
Target of Action
1-Acetylpiperazine is a chemical compound with the molecular formula C6H12N2O It has been used in the synthesis of various derivatives that have shown inhibitory effects on certain enzymes .
Mode of Action
It is known to be a building block in the synthesis of various compounds . The interaction of 1-Acetylpiperazine with its targets and the resulting changes would depend on the specific derivative being synthesized and the target enzyme or receptor.
Biochemical Pathways
Its derivatives have been implicated in various biochemical reactions . The downstream effects would depend on the specific derivative and the biochemical pathway involved.
Pharmacokinetics
Its impact on bioavailability would depend on these properties, which are influenced by factors such as the compound’s solubility, stability, and molecular weight .
Result of Action
The molecular and cellular effects of 1-Acetylpiperazine’s action would depend on the specific derivative and the target enzyme or receptor. For instance, one of its derivatives has shown strong inhibitory effects on the PARP-1 enzyme .
properties
IUPAC Name |
1-piperazin-1-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c1-6(9)8-4-2-7-3-5-8/h7H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKDPUENCROCRCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCNCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80160833 |
Source
|
| Record name | 1-Acetylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80160833 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetylpiperazine | |
CAS RN |
13889-98-0 |
Source
|
| Record name | 1-Acetylpiperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13889-98-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Acetylpiperazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013889980 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 13889-98-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39649 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Acetylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80160833 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-acetylpiperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.221 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Acetylpiperazine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A64RRE6QT5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 1-acetylpiperazine?
A1: 1-acetylpiperazine (C6H12N2O) has a molecular weight of 128.17 g/mol. Spectroscopic data, including infrared and Raman spectra, have been studied to understand its conformational stability. []
Q2: How does 1-acetylpiperazine interact with fullerenes?
A2: Studies have investigated the interaction of 1-acetylpiperazine with undoped, silicon-doped, and boron-doped C20 fullerenes. The most stable complex observed was the silicon-doped fullerene interacting with the carbonyl edge of 1-acetylpiperazine. This interaction released energy of 64.13 kcal/mol in water, indicating a strong binding affinity. []
Q3: Can 1-acetylpiperazine be used in the synthesis of larger molecules?
A3: Yes, 1-acetylpiperazine serves as a key building block in various chemical syntheses. For instance, it plays a crucial role in synthesizing NK1 antagonist KRP-103 (2-(4-acetylpiperadin-1-yl)-6-[3,5-bis(trifluoromethyl)phenylmethyl]-4-(2-methylphenyl)-6,7,8,9-tetrahydro-5H-pyrimido[4,5-b][1,5]oxazocin-5-one), a neurokinin (NK)(1) antagonist. [] It's also a key intermediate in synthesizing albonoursin, a cyclic dehydropeptide with promising biological and pharmacological properties. []
Q4: Are there efficient methods for selectively synthesizing 1-acetylpiperazine?
A4: Yes, researchers have developed simplified protocols for the chemoselective synthesis of piperazines substituted in the 1-position by electron-withdrawing groups, including 1-acetylpiperazine. This method utilizes piperazine-1-ium cation, generated in situ using acetic acid or by chemisorption on weakly acidic cation-exchanger resin, to react with various electrophilic reagents. This approach offers a high degree of chemoselectivity and eliminates the need for complex protection/deprotection strategies. []
Q5: What are some applications of 1-acetylpiperazine derivatives?
A5: 1-acetylpiperazine derivatives have shown potential in various applications. For example, water-soluble silicon (IV) phthalocyanine and naphthalocyanines bearing 1-acetylpiperazine units have been investigated for their DNA interaction, topoisomerase I and II inhibitory effects, and cytotoxic effects. [] Additionally, a series of 4-acyl-1-[2-aryl-1-diazenyl]piperazines, synthesized using 1-acetylpiperazine as a starting material, have been characterized for their potential biological activities. []
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